Cas no 138913-61-8 (Lup-20(30)-en-29-oicacid, 21-hydroxy-3-oxo-, g-lactone, (21a)-)

• Product Name: Lup-20(30)-en-29-oicacid, 21-hydroxy-3-oxo-, g-lactone, (21a)-
• CAS No: 138913-61-8
• MF: C₃₀H₄₄O₃
• MW: 452.668569564819
• CID: 197008
• PubChem ID: 188916
• Update Time: 2025-04-19

Lup-20(30)-en-29-oicacid, 21-hydroxy-3-oxo-, g-lactone, (21a)- Chemical and Physical Properties

Names and Identifiers

• Lup-20(30)-en-29-oicacid, 21-hydroxy-3-oxo-, g-lactone, (21a)-
• (19xi,21beta)-21,29-epoxylup-20(30)-ene-3,29-dione
• 3-Oxolup-20(29)-en-30,21alpha-olide
• Lup-20(30)-en-29-oic acid, 21-hydroxy-3-oxo-, gamma-lactone, (21alpha)-
• Ochraceolide A
• (1R,2R,5R,10R,11R,14R,15S,20S,22S)-1,2,6,6,10,22-hexamethyl-17-methylidene-19-oxahexacyclo[12.10.0.02,11.05,10.015,22.016,20]tetracosane-7,18-dione
• 138913-61-8
• 21,29-Epoxylup-20(30)-ene-3,29-dione
• DTXSID50930247

• Inchi： 1S/C30H44O3/c1-17-23-19(33-25(17)32)16-27(4)14-15-29(6)18(24(23)27)8-9-21-28(5)12-11-22(31)26(2,3)20(28)10-13-30(21,29)7/h18-21,23-24H,1,8-16H2,2-7H3/t18-,19+,20+,21-,23?,24+,27+,28+,29-,30-/m1/s1
• InChI Key： YCZVTFNLKYNKPH-MZDZSEAKSA-N
• SMILES： O1C(C(=C)C2[C@@H]1C[C@]1(C)CC[C@]3(C)[C@H](CC[C@@H]4[C@@]5(C)CCC(C(C)(C)[C@@H]5CC[C@@]34C)=O)[C@H]12)=O

Computed Properties

• Exact Mass: 452.32904526g/mol
• Monoisotopic Mass: 452.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids